Cas no 29947-08-8 (Benzonitrile,4-[(4-oxo-2-thioxo-5-thiazolidinylidene)methyl]-)

• Product Name: Benzonitrile,4-[(4-oxo-2-thioxo-5-thiazolidinylidene)methyl]-
• CAS No: 29947-08-8
• MF: C₁₁H₆N₂OS₂
• MW: 246.308139324188
• CID: 281104
• PubChem ID: 1241451
• Update Time: 2025-04-19

Benzonitrile,4-[(4-oxo-2-thioxo-5-thiazolidinylidene)methyl]- Chemical and Physical Properties

Names and Identifiers

• Benzonitrile,4-[(4-oxo-2-thioxo-5-thiazolidinylidene)methyl]-
• 4-[(Z)-(4-oxo-2-sulfanylidene-1,3-thiazolidin-5-ylidene)methyl]benzonitrile
• (5Z)-4-((4-oxo-2-thioxothiazolidin-5-ylidene)methyl)benzonitrile
• 5-(4-Cyanophenylmethylen)-rhodanin
• AC1LOJNL
• CHEBI:209487
• CHEMBL68578
• HMS545A21
• NSC409011
• T5688371
• DTXSID90361314
• SCHEMBL12961170
• 4-[4-Oxo-2-thioxo-thiazolidin-(5Z)-ylidenemethyl]-benzonitrile
• 29947-08-8
• BDBM50092285
• AKOS001295804
• NSC-409011
• (5Z)-2-Thioxo-5-(4-cyanobenzylidene)thiazolidine-4-one

• Inchi： 1S/C11H6N2OS2/c12-6-8-3-1-7(2-4-8)5-9-10(14)13-11(15)16-9/h1-5H,(H,13,14,15)/b9-5-
• InChI Key： KQZYUFUWQRAWLE-UITAMQMPSA-N
• SMILES： S1C(NC(/C/1=C/C1C=CC(C#N)=CC=1)=O)=S

Computed Properties

• Exact Mass: 245.99228
• Monoisotopic Mass: 245.99215517g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 400
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 110Ų

Experimental Properties

• PSA: 52.89
• LogP: 2.37588